Cas no 2097897-81-7 (1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride
• CAS No: 2097897-81-7
• MF: C₄H₁₀Cl₂N₄
• MW: 185.05499792099
• CID: 4636854
• Update Time: 2025-05-22

1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride

• Inchi： 1S/C4H8N4.2ClH/c1-8-4(2-5)6-3-7-8;;/h3H,2,5H2,1H3;2*1H
• InChI Key： FFQRDSSALKDZSD-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=CN=1)N.[H]Cl.[H]Cl

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride

1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride (CAS No: 2097897-81-7)

1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride, a compound with the CAS registry number 2097897-81-7, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a triazole ring system, which is a heterocyclic aromatic compound, substituted with a methyl group and a methanamine moiety. The dihydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability.

The synthesis of 1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride involves a series of well-established organic reactions. The triazole ring is typically formed through the Huisgen cycloaddition reaction or other azide-based coupling methods. The methylation step introduces the methyl group at the 1-position of the triazole ring, while the methanamine group is introduced via nucleophilic substitution or amine alkylation reactions. The final step involves protonation with hydrochloric acid to yield the dihydrochloride salt.

Recent studies have highlighted the potential of 1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride as a building block in medicinal chemistry. Its triazole moiety is known for its ability to form stable hydrogen bonds and participate in π–π interactions, making it an attractive component for drug design. Additionally, the methanamine group provides flexibility for further functionalization, enabling the creation of diverse bioactive molecules.

In terms of biological activity, 1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride has shown promise in preliminary assays targeting various therapeutic areas. For instance, researchers have explored its potential as an anti-tumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its role as a modulator of ion channels has been investigated in the context of neurodegenerative diseases.

The physical properties of 1-(1-Methyl-1H-1,2,4-Triazol-5-yl)Methanamine Dihydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 230°C. Its solubility in water is moderate (~5 mg/mL), which can be enhanced by adjusting pH or incorporating co-solvents. These properties make it suitable for formulation into various dosage forms such as tablets or injections.

From an environmental standpoint, (CAS No: 2097897) exhibits low toxicity to aquatic organisms when tested under standard conditions. Its biodegradation profile suggests that it can be metabolized by microbial communities under aerobic conditions within 28 days. These findings align with current regulatory requirements for pharmaceuticals and highlight its potential for sustainable use.

In conclusion, (CAS No: 2097897) stands out as a versatile compound with significant potential in drug discovery and development. Its unique structure combines stability with functional versatility, making it an invaluable tool for researchers in academia and industry alike.